Cas no 1040654-83-8 (2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-difluorophenyl)acetamide)

• Product Name: 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-difluorophenyl)acetamide
• CAS No: 1040654-83-8
• MF: C₂₄H₂₂F₂N₄O₂S
• MW: 468.518890857697
• CID: 5385084
• Update Time: 2025-10-20

2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}-N-(2,5-difluorophenyl)acetamide
• 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-difluorophenyl)acetamide

• Inchi： 1S/C24H22F2N4O2S/c1-2-3-12-32-22-7-5-4-6-17(22)19-14-21-24(27-10-11-30(21)29-19)33-15-23(31)28-20-13-16(25)8-9-18(20)26/h4-11,13-14H,2-3,12,15H2,1H3,(H,28,31)
• InChI Key： QONIIQJFPVOMQZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1F)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3OCCCC)C=C12

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-difluorophenyl)acetamide

Comprehensive Analysis of 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-difluorophenyl)acetamide (CAS 1040654-83-8): Structure, Applications, and Research Insights

The compound 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-difluorophenyl)acetamide (CAS 1040654-83-8) represents a sophisticated small molecule with a unique pyrazolo[1,5-a]pyrazine core, strategically functionalized with a butoxyphenyl moiety and a difluorophenylacetamide side chain. Its structural complexity has garnered attention in medicinal chemistry and drug discovery, particularly for targeting protein-protein interactions (PPIs) and kinase modulation. Researchers frequently inquire about its synthetic routes, biological activity, and potential therapeutic applications, aligning with the growing demand for novel scaffolds in oncology and inflammatory diseases.

Recent studies highlight the role of pyrazolo[1,5-a]pyrazine derivatives as privileged structures in drug design due to their balanced physicochemical properties and binding versatility. The incorporation of a sulfanyl linker in this compound enhances its ability to interact with cysteine residues in target proteins, a feature exploited in covalent inhibitor development. Discussions in forums often revolve around its SAR (Structure-Activity Relationship) and comparisons with analogous heterocyclic acetamides, reflecting the community's focus on optimizing pharmacokinetic profiles.

From a synthetic perspective, the 2-butoxyphenyl group introduces lipophilicity, potentially improving membrane permeability—a critical factor for CNS-targeted agents. Meanwhile, the 2,5-difluorophenyl segment is known to modulate electronic effects and metabolic stability, addressing common challenges in lead optimization. Analytical techniques such as LC-MS and NMR are essential for characterizing this compound, with users frequently searching for spectral data interpretation and purity assessment methods.

In the context of AI-driven drug discovery, CAS 1040654-83-8 has been explored via molecular docking simulations to predict binding affinities against undisclosed targets. This aligns with trending searches on computational chemistry tools and fragment-based drug design. Notably, its acetamide sulfanyl motif shares similarities with clinical candidates in phase trials, sparking debates about intellectual property landscapes and scaffold hopping strategies.

Environmental and green chemistry considerations are also relevant, as researchers seek solvent-free synthesis protocols for such compounds. The butoxy side chain’s biodegradability profile and fluorine atom’s impact on ecotoxicity are occasionally queried, mirroring the industry’s shift toward sustainable practices. Regulatory databases list this compound under research-use-only status, with no reported toxicity alerts in public domains.

Emerging publications suggest potential cross-reactivity with epigenetic enzymes, positioning CAS 1040654-83-8 as a candidate for epigenetic modulator studies. This intersects with popular queries about HDAC inhibitors and bromodomain ligands. Collaborative platforms like PubChem and ChEMBL provide fragmentary data, urging further experimental validation to clarify its mechanistic nuances.

In summary, 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,5-difluorophenyl)acetamide exemplifies the innovation in heterocyclic chemistry, bridging gaps between computational predictions and empirical research. Its multifaceted applications—from kinase inhibition to epigenetic exploration—underscore its value in contemporary pharmaceutical R&D, while unanswered questions fuel ongoing investigations.